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Compound of Interest

Compound Name: 3-Methylcatechol

Cat. No.: B131232

Application Note
Introduction

3-Methylcatechol, a derivative of catechol, is an organic compound that serves as a key
substrate in various enzymatic reactions, particularly in the context of microbial metabolism and
biodegradation pathways. While the initial query focused on its application as an enzyme
inhibitor, a comprehensive review of the scientific literature reveals that 3-Methylcatechol is
primarily characterized and utilized as a substrate for specific enzymes, most notably catechol
dioxygenases. It is a valuable tool for researchers studying enzyme kinetics, metabolic
pathways, and the bioremediation of aromatic compounds. This document provides detailed
information on its application as an enzyme substrate, including relevant quantitative data and
experimental protocols.

Biochemical Role of 3-Methylcatechol

3-Methylcatechol is a recognized substrate for catechol 1,2-dioxygenase and catechol 2,3-
dioxygenase, enzymes that are crucial in the degradation of aromatic compounds by various
microorganisms.[1] These enzymes catalyze the cleavage of the aromatic ring of catechols, a
critical step in converting these compounds into intermediates of central metabolism. The
specificity of these enzymes for different substituted catechols, including 3-Methylcatechol, is
a subject of ongoing research.
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Data Presentation

The following table summarizes the key quantitative data regarding the interaction of 3-
Methylcatechol with catechol 2,3-dioxygenase.

Apparent
Enzyme Organism Substrate Michaelis Reference
Constant (Km)
Catechol 2,3- Pseudomonas
) ) 3-Methylcatechol  10.6 uM [21[31[4]
dioxygenase putida
Catechol 2,3- Pseudomonas
) ) Catechol 22.0 uM [21[3114]
dioxygenase putida

Signaling and Metabolic Pathways

3-Methylcatechol is an intermediate in the metabolic pathway for the degradation of
compounds like toluene and cresols in certain bacteria. The enzyme catechol 2,3-dioxygenase
catalyzes the extradiol cleavage of 3-Methylcatechol to produce 2-hydroxy-6-oxohepta-2,4-
dienoate.[2][4] This reaction is a key step in the mineralization of these aromatic pollutants.
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Multiple Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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